Cas no 1107663-77-3 (4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole)
4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
- NE42238
- 4-(chloromethyl)-5-methyl-2-thiophen-3-yl-1,3-oxazole
- 4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
-
- Inchi: 1S/C9H8ClNOS/c1-6-8(4-10)11-9(12-6)7-2-3-13-5-7/h2-3,5H,4H2,1H3
- InChI Key: NTZYYXVEAWDWCR-UHFFFAOYSA-N
- SMILES: ClCC1=C(C)OC(C2=CSC=C2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- XLogP3: 2.5
- Topological Polar Surface Area: 54.3
4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B421010-10mg |
4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole |
1107663-77-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B421010-50mg |
4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole |
1107663-77-3 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B421010-100mg |
4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole |
1107663-77-3 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-65381-0.05g |
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole |
1107663-77-3 | 94% | 0.05g |
$135.0 | 2023-02-13 | |
| Enamine | EN300-65381-0.1g |
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole |
1107663-77-3 | 94% | 0.1g |
$202.0 | 2023-02-13 | |
| Enamine | EN300-65381-0.25g |
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole |
1107663-77-3 | 94% | 0.25g |
$288.0 | 2023-02-13 | |
| Enamine | EN300-65381-0.5g |
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole |
1107663-77-3 | 94% | 0.5g |
$480.0 | 2023-02-13 | |
| Enamine | EN300-65381-1.0g |
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole |
1107663-77-3 | 94% | 1.0g |
$614.0 | 2023-02-13 | |
| Enamine | EN300-65381-2.5g |
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole |
1107663-77-3 | 94% | 2.5g |
$1202.0 | 2023-02-13 | |
| Enamine | EN300-65381-5.0g |
4-(chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole |
1107663-77-3 | 94% | 5.0g |
$1779.0 | 2023-02-13 |
4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole
Recent Advances in the Study of 4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole (CAS: 1107663-77-3)
The compound 4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole (CAS: 1107663-77-3) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential biological activities. This heterocyclic compound, containing both oxazole and thiophene moieties, has attracted significant attention from researchers in drug discovery and development. Recent studies have focused on exploring its synthetic routes, physicochemical properties, and potential applications in various therapeutic areas.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound through a modified Hantzsch oxazole synthesis pathway. The researchers optimized the reaction conditions to achieve a yield of 78% with high purity (>98%). The study also characterized the compound's stability under various pH conditions, showing remarkable stability in acidic environments but moderate degradation in basic conditions (pH > 9). These findings are particularly relevant for pharmaceutical formulation considerations.
Recent pharmacological investigations have revealed that 4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole exhibits interesting kinase inhibitory activity. A 2024 preprint publication on bioRxiv reported its moderate inhibitory effects (IC50 = 1.2 μM) against JAK3 kinase, suggesting potential applications in inflammatory diseases. The chloromethyl group at the 4-position appears to be crucial for this activity, as demonstrated by structure-activity relationship (SAR) studies comparing various derivatives.
In drug discovery applications, this compound has shown utility as a versatile synthetic intermediate. Several research groups have utilized it as a key building block for the development of more complex molecules targeting G protein-coupled receptors (GPCRs). A recent patent application (WO2023/154672) describes its use in the synthesis of novel antipsychotic candidates, where the oxazole-thiophene core contributes to improved blood-brain barrier penetration compared to traditional scaffolds.
The compound's safety profile has been preliminarily assessed in recent toxicological studies. In vitro cytotoxicity screening against human hepatocytes showed moderate toxicity at concentrations above 50 μM, suggesting a reasonable therapeutic window for potential drug candidates derived from this scaffold. However, researchers caution that the reactive chloromethyl group may require further modification or protection strategies to improve safety profiles in clinical applications.
Future research directions for 1107663-77-3 include exploration of its potential in targeted drug delivery systems, as the thiophene moiety offers conjugation possibilities for nanoparticle functionalization. Additionally, computational studies predict favorable binding interactions with several cancer-related targets, warranting further experimental validation. The compound's unique combination of aromatic systems and reactive handles positions it as a valuable tool in modern medicinal chemistry and chemical biology research.
1107663-77-3 (4-(Chloromethyl)-5-methyl-2-(thiophen-3-yl)-1,3-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)